Cas no 71172-95-7 (3-Pyrrolidinecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester)

3-Pyrrolidinecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester structure
71172-95-7 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester
CAS No:71172-95-7
MF:C9H15NO3
MW:185.220302820206
CID:576661
PubChem ID:268110
Update Time:2025-04-19

3-Pyrrolidinecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester
    • ethyl 1,3-dimethyl-2-oxopyrrolidine-3-carboxylate
    • 1,3-dimethyl-2-oxo-pyrrolidine-3-carboxylic acid ethyl ester
    • DTXSID60296184
    • ETHYL 1,3-DIMETHYL-2-OXO-3-PYRROLIDINECARBOXYLATE
    • 71172-95-7
    • NSC-108205
    • NSC108205
    • AKOS024323156
    • Inchi: 1S/C9H15NO3/c1-4-13-8(12)9(2)5-6-10(3)7(9)11/h4-6H2,1-3H3
    • InChI Key: IKUAGUJQYKVILR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C)C(N(C)CC1)=O)=O

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 279°C at 760 mmHg
  • Flash Point: 122.5°C
  • Refractive Index: 1.469
  • PSA: 46.61000
  • LogP: 0.35580
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